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Compound of Interest

Compound Name: Clionasterol acetate

Cat. No.: B15197707

For Researchers, Scientists, and Drug Development Professionals

Abstract

Clionasterol acetate, a naturally occurring phytosterol acetate, has garnered interest within
the scientific community for its potential biological activities. This document provides a detailed
technical guide on the chemical structure, physicochemical properties, and key identifiers of
Clionasterol acetate. It is intended to serve as a foundational resource for researchers and
professionals engaged in natural product chemistry, pharmacology, and drug development.

Chemical Identity and Structure

Clionasterol acetate is the acetate ester of Clionasterol, a common phytosterol found in
various marine and terrestrial organisms. Its chemical structure is characterized by a steroid
nucleus with a side chain at C-17 and an acetate group at C-3.

Table 1: Chemical Identifiers of Clionasterol Acetate
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Identifier

Value

Source

IUPAC Name

[(3S,8S,9S,10R,13R,14S,17R)
-17-[(2R,5S)-5-ethyl-6-
methylheptan-2-yl]-10,13-
dimethyl-
2,3,4,7,8,9,11,12,14,15,16,17-
dodecahydro-1H-
cyclopenta[a]phenanthren-3-yl]
acetate

[1]

CAS Number

4651-54-1

(112131

Molecular Formula

C31H5202

[11(31[4]

Canonical SMILES

CC--INVALID-LINK--
[C@H]1ICC[C@@H]2[C@@]1(
CC[C@H]3[C@H]2CC=C4[C
@@]3(CC--INVALID-LINK--
OC(=0)C)C)C">C@@HC(C)C

[1]

Isomeric SMILES

CC--INVALID-LINK--
[C@H]LCCIC@@HI2IC@@]1(
CC[C@H]3[C@H]2CC=C4[C
@@]3(CC--INVALID-LINK--
OC(=0)C)C)C">C@@HC(C)C

[4]

InChl

INChl=1S/C31H5202/c1-8-
23(20(2)3)10-9-21(4)27-13-14-
28-26-12-11-24-19-25(33-
22(5)32)15-17-
30(24,6)29(26)16-18-
31(27,28)7/h11,20-21,23,25-
29H,8-10,12-19H2,1-
7H3/t21-,23+,25+,26+,27-,28+,
29+,30+,31-/m1/s1

[1](2]

InChlKey

PBWOIPCULUXTNY-
UMKHIFOFSA-N

[1]
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Physicochemical Properties

The physicochemical properties of Clionasterol acetate are essential for its handling,
formulation, and understanding its behavior in biological systems.

Table 2: Physicochemical Properties of Clionasterol Acetate

Property Value Source
Molecular Weight 456.7 g/mol [1]
Exact Mass 456.396730897 Da [1114]
XLogP3 9.9 [1][4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor

CZuntg p : ]
Rotatable Bond Count 8 [4]
Heavy Atom Count 33 [4]
Complexity 737 [11[4]

Experimental Protocols

Detailed experimental data on the biological activity and specific protocols for the isolation or
synthesis of Clionasterol acetate are not extensively available in the public domain. The
following sections outline general methodologies that can be adapted for the study of this
compound.

General Isolation and Purification Protocol from Natural
Sources

Clionasterol acetate can be isolated from various natural sources, such as marine sponges or
plants. A general workflow for its isolation is depicted below.
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Caption: General workflow for the isolation and purification of Clionasterol acetate.
Methodology:

o Extraction: The dried and powdered biological material is subjected to solvent extraction,
typically using a mixture of polar and non-polar solvents like dichloromethane and methanol.

o Fractionation: The resulting crude extract is then fractionated using column chromatography
over a stationary phase such as silica gel. A gradient of solvents with increasing polarity is
used to elute different fractions.

 Purification: Fractions showing the presence of the target compound (monitored by Thin
Layer Chromatography) are pooled and further purified using High-Performance Liquid
Chromatography (HPLC), often with a reverse-phase column.

 Structure Elucidation: The structure of the purified compound is confirmed using
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).

Potential Biological Sighaling Pathways

While specific signaling pathways modulated by Clionasterol acetate are not yet fully
elucidated, phytosterols, in general, are known to influence various cellular processes. A
hypothetical signaling pathway that could be investigated for the effects of Clionasterol
acetate is the NF-kB signaling pathway, which is central to inflammation.
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Caption: Hypothetical inhibition of the NF-kB signaling pathway by Clionasterol acetate.
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Potential Mechanism of Action:

It is hypothesized that Clionasterol acetate may exert anti-inflammatory effects by inhibiting
key components of the NF-kB signaling cascade. For instance, it could potentially inhibit the
IKK complex, thereby preventing the phosphorylation and subsequent degradation of IkBa.
This would lead to the sequestration of NF-kB in the cytoplasm, preventing its translocation to
the nucleus and the subsequent transcription of pro-inflammatory genes. Further experimental
validation is required to confirm this proposed mechanism.

Conclusion

This technical guide provides a summary of the currently available information on the chemical
structure and properties of Clionasterol acetate. While its biological activities and mechanisms
of action are still under investigation, this document serves as a valuable starting point for
researchers interested in exploring the therapeutic potential of this natural product. Further
studies are warranted to isolate and characterize this compound from various sources, to
develop efficient synthetic routes, and to comprehensively evaluate its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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